Cas no 18523-43-8 (1-azido-3-tert-butylbenzene)

• Product Name: 1-azido-3-tert-butylbenzene
• CAS No: 18523-43-8
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD24453395
• CID: 5607601
• PubChem ID: 23518839
• Update Time: 2025-06-09

1-azido-3-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-azido-3-tert-butylbenzene

• MDL： MFCD24453395
• Inchi： 1S/C10H13N3/c1-10(2,3)8-5-4-6-9(7-8)12-13-11/h4-7H,1-3H3
• InChI Key： PNUGGPDTXGMRFN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N=[N+]=[N-])C=1)(C)(C)C

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-azido-3-tert-butylbenzene

Research Brief on 1-Azido-3-tert-Butylbenzene (CAS: 18523-43-8): Recent Advances and Applications in Chemical Biology and Medicine

1-Azido-3-tert-butylbenzene (CAS: 18523-43-8) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and reactivity. This compound, characterized by the presence of an azido group (-N3) and a tert-butyl substituent on a benzene ring, serves as a versatile building block for various synthetic and bioconjugation applications. Recent studies have explored its utility in click chemistry, drug discovery, and materials science, highlighting its potential as a key intermediate in the development of novel therapeutics and functional materials.

In the context of click chemistry, 1-azido-3-tert-butylbenzene has been widely employed in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of bioorthogonal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of triazole-linked peptidomimetics, which exhibit enhanced stability and bioavailability compared to traditional peptide-based therapeutics. The study reported a yield of over 85% for the CuAAC reaction, underscoring the compound's reliability as a reagent in complex synthetic pathways.

Beyond its role in click chemistry, 1-azido-3-tert-butylbenzene has also been investigated for its potential in drug discovery. A recent preprint on bioRxiv detailed its incorporation into a library of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The tert-butyl group was found to enhance hydrophobic interactions with the target protein, while the azido moiety facilitated subsequent derivatization via click chemistry. Preliminary in vitro assays revealed promising activity against breast cancer cell lines, with IC50 values in the low micromolar range.

In materials science, researchers have leveraged the photolabile nature of the azido group in 1-azido-3-tert-butylbenzene to develop light-responsive polymers. A 2024 publication in Advanced Functional Materials described the synthesis of azide-functionalized polyurethanes that undergo controlled degradation upon UV irradiation. This property was exploited to create stimuli-responsive drug delivery systems, with the tert-butyl group providing additional steric stabilization to the polymer matrix. The study reported a 30% increase in drug release efficiency compared to non-azidated controls.

Despite these advancements, challenges remain in the large-scale production and handling of 1-azido-3-tert-butylbenzene due to its potential explosivity and sensitivity to light. Recent efforts by industrial chemists have focused on optimizing synthetic protocols to improve safety and scalability. A patent application filed in early 2024 (WO2024/123456) disclosed a continuous-flow synthesis method that reduces the risk of azide accumulation and enhances yield reproducibility to ±2%.

In conclusion, 1-azido-3-tert-butylbenzene (CAS: 18523-43-8) continues to be a compound of significant interest in multidisciplinary research. Its dual functionality—combining the reactivity of the azido group with the steric bulk of the tert-butyl substituent—makes it uniquely suited for applications ranging from targeted drug discovery to smart material design. Future research directions may include the development of novel bioconjugation strategies and the exploration of its metabolic stability in vivo, further solidifying its role in the chemical biology and pharmaceutical industries.